![molecular formula C5H8ClF3N4 B6218326 1-[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride CAS No. 2751619-95-9](/img/no-structure.png)
1-[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride
Description
“1-[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride” is a chemical compound with the molecular formula C5H7F3N4.ClH . It contains a trifluoromethyl group, which is a functional group with the formula -CF3 .
Synthesis Analysis
The trifluoromethyl group in this compound can be introduced through various methods. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Trifluoromethyl ethers and trifluoromethyl aromatics can be converted into trifluoromethyl compounds by treatment with antimony trifluoride/antimony pentachloride .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C5H7F3N4.ClH/c1-12-4(5(6,7)8)3(2-9)10-11-12;/h2,9H2,1H3;1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties are not available in the search results.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride' involves the reaction of 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carboxylic acid with thionyl chloride to form 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carbonyl chloride. This intermediate is then reacted with methanamine to form the desired compound, which is subsequently converted to its hydrochloride salt form." "Starting Materials": [ "4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carboxylic acid", "Thionyl chloride", "Methanamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carboxylic acid is dissolved in anhydrous dichloromethane.", "Step 2: Thionyl chloride is added dropwise to the reaction mixture under stirring at room temperature.", "Step 3: The reaction mixture is stirred at room temperature for 2 hours.", "Step 4: The solvent is removed under reduced pressure to obtain 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carbonyl chloride as a yellow solid.", "Step 5: Methanamine is dissolved in anhydrous ethanol.", "Step 6: 4-methyl-5-(trifluoromethyl)-1,2,4-triazole-3-carbonyl chloride is added to the reaction mixture under stirring at room temperature.", "Step 7: The reaction mixture is stirred at room temperature for 2 hours.", "Step 8: The solvent is removed under reduced pressure to obtain the desired compound as a white solid.", "Step 9: The compound is dissolved in hydrochloric acid and the solution is evaporated to dryness to obtain the hydrochloride salt form of the compound." ] } | |
CAS RN |
2751619-95-9 |
Molecular Formula |
C5H8ClF3N4 |
Molecular Weight |
216.6 |
Purity |
95 |
Origin of Product |
United States |
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